Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C10H20N2 B8375523 4-Cyclopropylamino-3,5-dimethylpiperidine

4-Cyclopropylamino-3,5-dimethylpiperidine

Cat. No. B8375523
M. Wt: 168.28 g/mol
InChI Key: PZQUEAMFJFUJGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07393957B2

Procedure details

Mixture A of isomers of 1-carbethoxy-4-cyclopropylamino-3,5-dimethylpiperidine (3.5 g, 1.45 mmol) was stirred in 5 N NaOH solution (25 ml) at 100° C. for hr, cooled, extracted with ethyl acetate, dried (Na2SO4) and concentrated to afford Mixture A of isomers of 4-cyclopropylamino-3,5-dimethyl piperidine as oil. Yield 2.1 g (85%), C10H20N2, m/z 169 (M+1).
Name
1-carbethoxy-4-cyclopropylamino-3,5-dimethylpiperidine
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
25 mL
Type
solvent
Reaction Step One
Name
4-cyclopropylamino-3,5-dimethyl piperidine

Identifiers

REACTION_CXSMILES
C([N:6]1[CH2:11][CH:10]([CH3:12])[CH:9]([NH:13][CH:14]2[CH2:16][CH2:15]2)[CH:8]([CH3:17])[CH2:7]1)(OCC)=O>[OH-].[Na+]>[CH:14]1([NH:13][CH:9]2[CH:8]([CH3:17])[CH2:7][NH:6][CH2:11][CH:10]2[CH3:12])[CH2:16][CH2:15]1 |f:1.2|

Inputs

Step One
Name
1-carbethoxy-4-cyclopropylamino-3,5-dimethylpiperidine
Quantity
3.5 g
Type
reactant
Smiles
C(=O)(OCC)N1CC(C(C(C1)C)NC1CC1)C
Name
NaOH
Quantity
25 mL
Type
solvent
Smiles
[OH-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
4-cyclopropylamino-3,5-dimethyl piperidine
Type
product
Smiles
C1(CC1)NC1C(CNCC1C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.